Cas no 1261823-53-3 (2,5-Difluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2,5-Difluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261823-53-3
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4991025
• Update Time: 2025-10-17

2,5-Difluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5/c14-10-4-5-12(15)11(7-10)8-2-1-3-9(6-8)13(16,17)18/h1-7H
• InChI Key： WPLWXUMQHJWGIO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1=CC=CC(C(F)(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 2,5-Difluoro-3'-(trifluoromethyl)biphenyl

Introduction to 2,5-Difluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261823-53-3) and Its Emerging Applications in Modern Chemistry

2,5-Difluoro-3'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261823-53-3, is a fluorinated biphenyl derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural and electronic properties. The presence of both fluoro and trifluoromethyl substituents imparts distinct characteristics that make this compound a valuable building block for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 2,5-Difluoro-3'-(trifluoromethyl)biphenyl consists of two benzene rings connected at the para positions (1,4) with fluorine atoms at the 2- and 5-positions on one ring, and a trifluoromethyl group attached to the para position (1,4) of the second ring. This specific arrangement of fluorinated groups enhances the compound's stability, lipophilicity, and electronic density, making it an attractive candidate for use in optoelectronic devices, liquid crystals, and pharmaceutical intermediates.

In recent years, the study of fluorinated aromatic compounds has seen remarkable progress, driven by their tunable electronic properties and potential biological activities. 2,5-Difluoro-3'-(trifluoromethyl)biphenyl has been explored in several cutting-edge research areas, including organic light-emitting diodes (OLEDs), photovoltaic cells, and medicinal chemistry. The fluorine atoms in its structure contribute to its high thermal stability and resistance to chemical degradation, which are critical factors for industrial applications.

One of the most compelling aspects of 2,5-Difluoro-3'-(trifluoromethyl)biphenyl is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its scaffold to develop novel compounds with enhanced biological activity. For instance, derivatives of this biphenyl have been investigated for their potential as kinase inhibitors and antiviral agents. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the fluorine atoms create a delicate balance that can modulate reactivity and binding affinity in drug design.

The pharmaceutical industry has been particularly interested in fluorinated biphenyls due to their ability to improve metabolic stability and oral bioavailability of drugs. 2,5-Difluoro-3'-(trifluoromethyl)biphenyl serves as a key intermediate in synthesizing molecules that target specific disease pathways. Recent studies have demonstrated its utility in developing small-molecule inhibitors that exhibit potent activity against cancer-related enzymes. The fluorine atoms enhance hydrophobic interactions with biological targets, while the biphenyl core provides rigidity necessary for optimal binding.

Another area where 2,5-Difluoro-3'-(trifluoromethyl)biphenyl has made a significant impact is in the field of materials science. Its incorporation into polymers and thin films has led to advancements in conductive materials used in flexible electronics. The compound's ability to form stable π-stacking interactions makes it an excellent candidate for enhancing charge transport properties in organic semiconductors. Researchers have reported improved performance in organic photovoltaic cells by incorporating this biphenyl derivative into donor-acceptor copolymers.

The synthesis of 2,5-Difluoro-3'-(trifluoromethyl)biphenyl typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, followed by selective fluorination or trifluoromethylation. Advances in catalytic systems have enabled more efficient access to this compound, reducing both cost and environmental impact.

The spectroscopic properties of 2,5-Difluoro-3'-(trifluoromethyl)biphenyl make it amenable to detailed structural characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular geometry and dynamics, which are essential for understanding its reactivity and function in various applications. Computational studies have also played a crucial role in predicting the behavior of this compound under different conditions.

Future research directions for 2,5-Difluoro-3'-(trifluoromethyl)biphenyl include exploring its potential as an agrochemical intermediate and developing new methodologies for its functionalization. The growing demand for sustainable chemistry practices suggests that this compound will continue to be a focus of innovation as scientists seek greener alternatives for industrial processes.

In conclusion,2,5-Difluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261823-53-3) is a versatile fluorinated biphenyl derivative with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a key intermediate in pharmaceutical synthesis, a component in advanced materials, and a subject of fundamental research into molecular interactions. As synthetic methodologies continue to evolve and new applications emerge,2,5-Difluoro-3'-(trifluoromethyl)biphenyl is poised to remain at the forefront of chemical innovation.